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Introduction
Ginsenoside K, also known as Compound K (CK), is a key intestinal metabolite of

protopanaxadiol (PPD)-type ginsenosides found in Panax ginseng. Unlike its parent

compounds (e.g., ginsenosides Rb1, Rb2, and Rc), Ginsenoside K exhibits significantly higher

bioavailability and is considered to be one of the primary active forms of ginseng in the body. Its

diverse pharmacological activities, including anti-inflammatory, anti-cancer, and anti-diabetic

effects, have made it a subject of intense research. This technical guide provides an in-depth

overview of the pharmacokinetics and bioavailability of Ginsenoside K, summarizing key

quantitative data, detailing experimental methodologies, and illustrating relevant biological

pathways.

Metabolic Pathway of Ginsenoside K
Ginsenoside K is not naturally abundant in raw ginseng but is formed through the

deglycosylation of major PPD-type ginsenosides by intestinal microflora. The metabolic

cascade typically involves the sequential cleavage of glucose moieties from the parent

ginsenoside.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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